Cas no 17311-01-2 (Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide)

Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide structure
17311-01-2 structure
Product name:Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide
CAS No:17311-01-2
MF:C10H13IN2
MW:288.128094434738
CID:1357655
PubChem ID:11437682

Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium, 4-cyano-N,N,N-trimethyl-, iodide
    • (4-cyanophenyl)-trimethylazanium,iodide
    • 4-Cyanophenyltrimethylammoniumiodid
    • 4-cyano-tri-N-methyl-anilinium,iodide
    • 4-Cyan-tri-N-methyl-anilinium,Jodid
    • DTXSID90465907
    • 17311-01-2
    • Inchi: InChI=1S/C10H13N2.HI/c1-12(2,3)10-6-4-9(8-11)5-7-10;/h4-7H,1-3H3;1H/q+1;/p-1
    • InChI Key: VYOQAHNNAAFECP-UHFFFAOYSA-M
    • SMILES: C[N+](C)(C)C1=CC=C(C=C1)C#N.[I-]

Computed Properties

  • Exact Mass: 288.01200
  • Monoisotopic Mass: 288.01235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: -1.24102

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